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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pursuit of highly specific inhibitors for epigenetic targets is paramount in the development

of novel therapeutics. This guide provides a comprehensive assessment of the specificity of

GSK3735967, a non-nucleoside, reversible inhibitor of DNA methyltransferase 1 (DNMT1), in

cellular models. Due to the limited publicly available data on GSK3735967, this guide

leverages extensive information on its close analog, GSK3685032, a first-in-class DNMT1-

selective inhibitor developed by GlaxoSmithKline. The structural and functional similarities

between these compounds allow for a robust comparative analysis against other DNMT

inhibitors.

Data Presentation: Quantitative Comparison of
DNMT Inhibitors
The following tables summarize the biochemical potency and selectivity of various DNMT

inhibitors.

Table 1: Biochemical Potency Against DNMT Family Enzymes
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Compound Type
DNMT1 IC50
(µM)

DNMT3A IC50
(µM)

DNMT3B IC50
(µM)

GSK3685032

(proxy for

GSK3735967)

Non-nucleoside,

Reversible
0.036[1][2][3]

>100 (>2500-fold

selective)[1][2][3]

>100 (>2500-fold

selective)[1][2][3]

Decitabine (5-

aza-2'-

deoxycytidine)

Nucleoside,

Covalent

Not directly

comparable

(irreversible)

Not directly

comparable

(irreversible)

Not directly

comparable

(irreversible)

RG-108
Non-nucleoside,

Reversible
390[1] - -

SGI-1027
Non-nucleoside,

Reversible
6[4] 8[4] 7.5[4]

Table 2: Off-Target Activity Profile of GSK3685032

Target Class
Number of Targets
Screened

Result

Methyltransferases 34 IC50 > 10 µM for all targets[1]

Kinases 369 IC50 > 10 µM for all targets[1]

Experimental Protocols
Detailed methodologies for key experiments are crucial for the interpretation and replication of

specificity data.

Protocol 1: In Vitro DNMT Activity Assay (Scintillation
Proximity Assay)
This assay quantifies the enzymatic activity of DNMTs and the inhibitory potential of

compounds.

Materials:
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Recombinant human DNMT1, DNMT3A/3L, and DNMT3B/3L enzymes.

S-adenosyl-L-[methyl-³H]methionine ([³H]-SAM).

Hemimethylated DNA substrate.

Assay buffer (e.g., 20 mM HEPES, pH 7.5, 1 mM EDTA, 100 mM KCl, 0.5 mM DTT).

Scintillation proximity assay (SPA) beads.

Microplates (e.g., 384-well).

Test compounds (e.g., GSK3735967) serially diluted in DMSO.

Procedure:

Prepare the reaction mixture containing assay buffer, hemimethylated DNA substrate, and

the respective DNMT enzyme.

Add the test compound at various concentrations to the reaction mixture.

Initiate the reaction by adding [³H]-SAM.

Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 60

minutes).

Stop the reaction by adding a stop solution (e.g., containing unlabeled SAM and guanidine

hydrochloride).

Add SPA beads and incubate to allow for the capture of the radiolabeled methylated DNA.

Measure the radioactivity using a scintillation counter.

Calculate the percent inhibition relative to a DMSO control and determine the IC50 values by

fitting the data to a dose-response curve.

Protocol 2: Cellular Thermal Shift Assay (CETSA)
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CETSA is a powerful method to verify target engagement in a cellular context by measuring the

thermal stabilization of a target protein upon ligand binding.

Materials:

Human cell line of interest (e.g., a cancer cell line).

Complete cell culture medium.

Test compound (e.g., GSK3735967).

Phosphate-buffered saline (PBS).

Lysis buffer (e.g., RIPA buffer with protease inhibitors).

Antibodies specific to the target protein (DNMT1) and a loading control.

SDS-PAGE and Western blotting reagents and equipment.

Thermal cycler.

Procedure:

Culture cells to a sufficient density and treat with the test compound or vehicle (DMSO) for a

defined period.

Harvest the cells, wash with PBS, and resuspend in PBS.

Aliquot the cell suspension into PCR tubes.

Heat the samples to a range of temperatures in a thermal cycler for a short duration (e.g., 3

minutes) to induce denaturation.

Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

Separate the soluble fraction (containing non-denatured protein) from the precipitated

fraction by centrifugation.
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Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody against

the target protein (DNMT1).

Quantify the band intensities and plot them against the temperature to generate a melting

curve. A shift in the melting curve to a higher temperature in the presence of the compound

indicates target engagement and stabilization.

Mandatory Visualization
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Caption: DNMT1-mediated maintenance of DNA methylation and its inhibition by GSK3735967.

Experimental Workflow: Cellular Thermal Shift Assay
(CETSA)
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Caption: A streamlined workflow for assessing target engagement using CETSA.

Logical Relationship: Specificity Comparison of DNMT
Inhibitors
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Caption: Comparative specificity of DNMT inhibitors for DNMT family enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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